95-72-7

2-Chloro-p-xylene

In Stock

• CAS RN:
• 95-72-7

• Formula:
• C8H9Cl

• InChI:
• InChI=1S/C8H9Cl/c1-6-3-4-7(2)8(9)5-6/h3-5H,1-2H3

• InChIKey:
• KZNRNQGTVRTDPN-UHFFFAOYSA-N

• 2-Chloro-p-xylene, also known as 2-Chloro-p-xylene, is a useful research compound. Its molecular formula is C8H9Cl and its molecular weight is 140.61 g/mol. The purity is usually 95%.

2-(Chloromethyl)-1,3-dioxane

In Stock

• CAS RN:
• 5695-72-7

• Formula:
• C5H9ClO2

• InChI:
• InChI=1S/C5H9ClO2/c6-4-5-7-2-1-3-8-5/h5H,1-4H2

• InChIKey:
• KFDXDCZKRGYUAE-UHFFFAOYSA-N

• 2-(Chloromethyl)-1,3-dioxane is a useful research compound. Its molecular formula is C5H9ClO2 and its molecular weight is 136.58 g/mol. The purity is usually 95%.

2-Bromo-4,5-dimethylbenzenesulfonyl chloride

In Stock

• CAS RN:
• 71795-72-7

• Formula:
• C8H8BrClO2S

• InChI:
• InChI=1S/C8H8BrClO2S/c1-5-3-7(9)8(4-6(5)2)13(10,11)12/h3-4H,1-2H3

• InChIKey:
• LOSWVTPOIIAILQ-UHFFFAOYSA-N

• 2-Bromo-4,5-dimethylbenzenesulfonyl chloride is a useful research compound. Its molecular formula is C8H8BrClO2S and its molecular weight is 283.57 g/mol. The purity is usually 95%.

2-Chloro-1-(2-ethylpiperidin-1-yl)ethanone

In Stock

• CAS RN:
• 76395-72-7

• Formula:
• C9H16ClNO

• InChI:
• InChI=1S/C9H16ClNO/c1-2-8-5-3-4-6-11(8)9(12)7-10/h8H,2-7H2,1H3

• InChIKey:
• VZNWFNUBOBSJLK-UHFFFAOYSA-N

• 2-Chloro-1-(2-ethylpiperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C9H16ClNO and its molecular weight is 189.68 g/mol. The purity is usually 95%.

Glycine, N-[3-(dodecylamino)propyl]-

• CAS RN:
• 34395-72-7

• Formula:
• C17H36N2O2

• InChI:
• InChI=1S/C17H36N2O2/c1-2-3-4-5-6-7-8-9-10-11-13-18-14-12-15-19-16-17(20)21/h18-19H,2-16H2,1H3,(H,20,21)

• InChIKey:
• FDKNTODVCFVEDJ-UHFFFAOYSA-N

• Glycine, N-[3-(dodecylamino)propyl]-, also known as Glycine, N-[3-(dodecylamino)propyl]-, is a useful research compound. Its molecular formula is C17H36N2O2 and its molecular weight is 300.5 g/mol. The purity is usually 95%.

N-(2-(6-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide

In Stock

• CAS RN:
• 872995-72-7

• Formula:
• C25H26N6O4S

• InChI:
• InChI=1S/C25H26N6O4S/c1-3-35-20-10-6-18(7-11-20)27-23(32)16-36-24-13-12-21-28-29-22(31(21)30-24)14-15-26-25(33)17-4-8-19(34-2)9-5-17/h4-13H,3,14-16H2,1-2H3,(H,26,33)(H,27,32)

• InChIKey:
• MMMAVBKTPJVPHN-UHFFFAOYSA-N

• N-(2-(6-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C25H26N6O4S and its molecular weight is 506.58. The purity is usually 95%.

5-Chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

In Stock

• CAS RN:
• 937595-72-7

• Formula:
• C11H14BClFNO2

• InChI:
• InChI=1S/C11H14BClFNO2/c1-10(2)11(3,4)17-12(16-10)8-5-7(13)6-15-9(8)14/h5-6H,1-4H3

• InChIKey:
• FTJNVYIGHAMRQU-UHFFFAOYSA-N

• 5-Chloro-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a useful research compound. Its molecular formula is C11H14BClFNO2 and its molecular weight is 257.5 g/mol. The purity is usually 95%.

N-Acetyl-N-methylglycinamide

• CAS RN:
• 115395-72-7

• Formula:
• C5H10N2O2

• InChI:
• InChI=1S/C5H10N2O2/c1-4(8)7(2)5(9)3-6/h3,6H2,1-2H3

• InChIKey:
• BHXQBQHIDBCUEY-UHFFFAOYSA-N

• N-Acetyl-N-methylglycinamide, also known as N-Acetyl-N-methylglycinamide, is a useful research compound. Its molecular formula is C5H10N2O2 and its molecular weight is 130.147. The purity is usually 95%.

methyl 5-iodo-1H-indole-3-carboxylate

In Stock

• CAS RN:
• 330195-72-7

• Formula:
• C10H8INO2

• InChI:
• InChI=1S/C10H8INO2/c1-14-10(13)8-5-12-9-3-2-6(11)4-7(8)9/h2-5,12H,1H3

• InChIKey:
• WKUSKHAFKQXDPX-UHFFFAOYSA-N

• Methyl 5-iodo-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C10H8INO2 and its molecular weight is 301.083. The purity is usually 95%.

Valdecoxib

In Stock

• CAS RN:
• 181695-72-7

• Formula:
• C16H14N2O3S

• InChI:
• InChI=1S/C16H14N2O3S/c1-11-15(12-7-9-14(10-8-12)22(17,19)20)16(18-21-11)13-5-3-2-4-6-13/h2-10H,1H3,(H2,17,19,20)

• InChIKey:
• LNPDTQAFDNKSHK-UHFFFAOYSA-N

• Valdecoxib is a selective inhibitor of COX-2 (IC50s = 0.005 and 140 µM for human recombinant COX-2 and COX-1, respectively). It decreases LPS-induced production of prostaglandin E2 (PGE2; ) in isolated human whole blood (IC50 = 0.89 µM). Valdecoxib reduces carrageenan-induced paw edema and adjuvant-induced arthritis in rats (ED50s = 10.2 and 0.032 mg/kg, respectively).
  Valdecoxib (VCX) is a diaryl substituted isoxazole compound. It comprises of sulfonyl propanamide and is a metabolite of parecoxib.
  Valdecoxib is a sulfonamide derivative and non-steroidal anti-inflammatory drug (NSAID) with anti-inflammatory, analgesic, and antipyretic activities. Valdecoxib selectively binds to and inhibits cyclooxygenase (COX)-2, thereby preventing the conversion of arachidonic acid into prostaglandins, which are involved in the regulation of pain, inflammation, and fever. This ...

N,N-diethyl-2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 1014095-72-7

• Formula:
• C15H24N6O2S

• InChI:
• InChI=1S/C15H24N6O2S/c1-6-20(7-2)12(22)10-24-15-17-16-13(21(15)8-3)11-9-19(4)18-14(11)23-5/h9H,6-8,10H2,1-5H3

• InChIKey:
• UIDGUFYOJFLEII-UHFFFAOYSA-N

• N,N-diethyl-2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C15H24N6O2S and its molecular weight is 352.46. The purity is usually 95%.

N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1,3-dimethyl-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019095-72-7

• Formula:
• C14H13FN4OS

• InChI:
• InChI=1S/C14H13FN4OS/c1-8-6-11(19(3)17-8)13(20)16-14-18(2)10-5-4-9(15)7-12(10)21-14/h4-7H,1-3H3

• InChIKey:
• KZSYSSXWWXTWAX-UHFFFAOYSA-N

• N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-1,3-dimethyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C14H13FN4OS and its molecular weight is 304.34. The purity is usually 95%.

4-Bromo-3-((4-chlorophenylthio)methyl)-2-methyl-1-phenyl-3-pyrazolin-5-one

In Stock

• CAS RN:
• 1022395-72-7

• Formula:
• C17H14BrClN2OS

• InChI:
• InChI=1S/C17H14BrClN2OS/c1-20-15(11-23-14-9-7-12(19)8-10-14)16(18)17(22)21(20)13-5-3-2-4-6-13/h2-10H,11H2,1H3

• InChIKey:
• XBTTWLQPLGQKLR-UHFFFAOYSA-N

• 4-Bromo-3-((4-chlorophenylthio)methyl)-2-methyl-1-phenyl-3-pyrazolin-5-one is a useful research compound. Its molecular formula is C17H14BrClN2OS and its molecular weight is 409.73. The purity is usually 95%.

2-bromo-N-(3-chloro-2-methylphenyl)pyridine-4-carboxamide

Usually In Stock

• CAS RN:
• 1394695-72-7

• Formula:
• C13H10BrClN2O

• InChI:
• InChI=1S/C13H10BrClN2O/c1-8-10(15)3-2-4-11(8)17-13(18)9-5-6-16-12(14)7-9/h2-7H,1H3,(H,17,18)

• InChIKey:
• JJVHUXLPPMSYMI-UHFFFAOYSA-N

• 2-bromo-N-(3-chloro-2-methylphenyl)pyridine-4-carboxamide is a useful research compound. Its molecular formula is C13H10BrClN2O and its molecular weight is 325.59. The purity is usually 95%.

Methyl 5-[(1-cyanocyclopropyl)carbamoyl]furan-3-carboxylate

Usually In Stock

• CAS RN:
• 1797295-72-7

• Formula:
• C11H10N2O4

• InChI:
• InChI=1S/C11H10N2O4/c1-16-10(15)7-4-8(17-5-7)9(14)13-11(6-12)2-3-11/h4-5H,2-3H2,1H3,(H,13,14)

• InChIKey:
• LKTZEORMYMESTL-UHFFFAOYSA-N

• Methyl 5-[(1-cyanocyclopropyl)carbamoyl]furan-3-carboxylate is a useful research compound. Its molecular formula is C11H10N2O4 and its molecular weight is 234.211. The purity is usually 95%.

2-[1-(2-Cyclopropylpyrimidin-4-yl)piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one

Usually In Stock

• CAS RN:
• 2379995-72-7

• Formula:
• C21H25N7O

• InChI:
• InChI=1S/C21H25N7O/c1-14-13-15(2)27(24-14)19-5-6-20(29)28(25-19)17-8-11-26(12-9-17)18-7-10-22-21(23-18)16-3-4-16/h5-7,10,13,16-17H,3-4,8-9,11-12H2,1-2H3

• InChIKey:
• HOBANZNSSBHLQO-UHFFFAOYSA-N

• 2-[1-(2-Cyclopropylpyrimidin-4-yl)piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one is a useful research compound. Its molecular formula is C21H25N7O and its molecular weight is 391.479. The purity is usually 95%.